Cas no 856250-59-4 (2-(chloromethyl)-5-(trifluoromethyl)pyridine;hydrochloride)

• Product Name: 2-(chloromethyl)-5-(trifluoromethyl)pyridine;hydrochloride
• CAS No: 856250-59-4
• MF: C₇H₆Cl₂F₃N
• MW: 232.030450344086
• MDL: MFCD23135652
• CID: 1038841
• PubChem ID: 68691446
• Update Time: 2025-06-08

2-(chloromethyl)-5-(trifluoromethyl)pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(trifluoromethyl)pyridine hydrochloride
• 2-(Chloromethyl)-5-(trifluoromethyl)-pyridine hydrochloride
• C7H6Cl2F3N
• LCLXKLCMJTUIRQ-UHFFFAOYSA-N
• 3314AC
• SY233372
• AX8241108
• ST24021856
• 2-chloromethyl-5-trifluoromethylpyridine hydrochloride
• 2-(chloromethyl)-5-(trifluoromethyl)pyridine HCl salt
• 2-(Chloromethyl)-5-(trifluoromethyl)pyridine--hydrogen chloride (1/1)
• 2-(chloromethyl)-5-(trifluoromethyl)pyridine;hydrochloride
• Pyridine, 2-(chloromethyl)-5-(trifluoromethyl)-, hydrochloride (9CI)
• 856250-59-4
• 2-(Chloromethyl)-5-(trifluoromethyl)pyridinehydrochloride
• DTXSID50738841
• EN300-206859
• DB-191735
• AS-70556
• CS-0269416
• MFCD23135652
• AKOS016002496
• SCHEMBL3560796
• 2-(chloromethyl)-5-(trifluoromethyl)pyridine HCl

• MDL： MFCD23135652
• Inchi： 1S/C7H5ClF3N.ClH/c8-3-6-2-1-5(4-12-6)7(9,10)11;/h1-2,4H,3H2;1H
• InChI Key： LCLXKLCMJTUIRQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(CCl)=NC=1)(F)F

Computed Properties

• Exact Mass: 230.98300
• Monoisotopic Mass: 230.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 3.64120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(chloromethyl)-5-(trifluoromethyl)pyridine;hydrochloride

2-(Chloromethyl)-5-(Trifluoromethyl)Pyridine; Hydrochloride (CAS No. 856250-59-4): A Comprehensive Overview

2-(Chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride (CAS No. 856250-59-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride consists of a pyridine ring substituted with a chloromethyl group at the 2-position and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts specific chemical properties that make this compound highly valuable in various synthetic transformations and biological studies.

In recent years, the use of fluorinated compounds in drug discovery has increased due to their ability to enhance the pharmacological properties of lead molecules. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can improve the metabolic stability and lipophilicity of drug candidates. The chloromethyl group, on the other hand, can serve as a reactive site for further functionalization, making 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride an attractive starting material for the synthesis of complex molecules.

One of the key applications of 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride is in the development of antiviral and antibacterial agents. Research has shown that compounds derived from this structure exhibit potent activity against various pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant antiviral activity against influenza viruses, making them promising candidates for further development.

Beyond its antiviral properties, 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride has also been explored for its potential in cancer therapy. The unique combination of functional groups allows for the design of targeted therapies that can selectively inhibit cancer cell growth. A recent study in the Cancer Research journal highlighted the effectiveness of a derivative of this compound in inhibiting tumor growth in preclinical models.

The synthetic versatility of 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride is another factor contributing to its widespread use in medicinal chemistry. The chloromethyl group can be readily converted into various other functional groups through nucleophilic substitution reactions, providing access to a wide range of structurally diverse compounds. This property makes it an ideal building block for combinatorial chemistry approaches, where large libraries of potential drug candidates can be rapidly synthesized and screened.

In addition to its direct applications in drug discovery, 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride has also been used as a probe molecule in biological studies. Its ability to interact with specific biological targets allows researchers to gain insights into molecular mechanisms underlying various diseases. For example, studies have utilized this compound to investigate protein-protein interactions and signaling pathways involved in inflammation and neurodegeneration.

The safety profile of 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride is an important consideration in its use as a research tool and potential therapeutic agent. Extensive toxicological studies have been conducted to evaluate its effects on various biological systems. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, although careful dosing and monitoring are recommended to ensure safety.

In conclusion, 2-(chloromethyl)-5-(trifluoromethyl)pyridine; hydrochloride (CAS No. 856250-59-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for the development of novel therapeutic agents and for advancing our understanding of complex biological processes. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in the field.